Cas no 1708013-11-9 (1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid
• CAS No: 1708013-11-9
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5161910
• Update Time: 2025-06-20

1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)-

• Inchi： 1S/C13H16N4O2/c1-9-7-11-12(14-4-6-17(11)15-9)16-5-2-3-10(8-16)13(18)19/h4,6-7,10H,2-3,5,8H2,1H3,(H,18,19)
• InChI Key： PQVIZGFPKDZRJN-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN3N=C(C)C=C23)CCCC(C(O)=O)C1

Additional information on 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid

1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid (CAS No. 1708013-11-9): An Overview of Its Structure, Properties, and Applications

1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid (CAS No. 1708013-11-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, and recent advancements in its research and development.

Chemical Structure and Synthesis

The compound 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid is characterized by a complex heterocyclic framework. The core structure consists of a pyrazolo[1,5-a]pyrazine moiety substituted with a methyl group at the 2-position and a piperidine-3-carboxylic acid moiety at the 4-position. This unique arrangement imparts the compound with distinct chemical properties and biological activities.

The synthesis of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid typically involves multistep reactions, starting from readily available starting materials. Recent studies have reported efficient synthetic routes that optimize yield and purity, making the compound more accessible for further research and development. For instance, a one-pot synthesis method using microwave-assisted conditions has been shown to significantly reduce reaction time and improve overall yield.

Physical Properties

1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid is a white crystalline solid with a molecular weight of 296.34 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid. These methods provide detailed insights into the molecular conformation and functional groups present in the compound.

Biological Activities

The biological activities of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown promising activity as an inhibitor of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as chronic obstructive pulmonary disease (COPD) and erectile dysfunction.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid as a therapeutic agent. Preliminary results indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings suggest that the compound may have significant potential for further development into novel drugs.

Mechanism of Action

The mechanism of action of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid involves its interaction with specific protein targets within cells. Studies using molecular docking simulations have revealed that the compound binds to the active site of PDE enzymes with high affinity, thereby inhibiting their catalytic activity. This inhibition leads to increased levels of cyclic adenosine monophosphate (cAMP), which plays a crucial role in various cellular processes such as smooth muscle relaxation and anti-inflammatory responses.

In addition to its PDE-inhibitory activity, 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid has also been shown to exhibit antioxidant properties. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This dual mechanism of action makes it an attractive candidate for treating diseases characterized by both enzyme dysregulation and oxidative stress.

Potential Therapeutic Applications

The therapeutic potential of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-piperidine-3-carboxylic acid spans several medical fields. In respiratory medicine, it has shown promise as a treatment for COPD by improving lung function and reducing inflammation. In urology, it has been investigated for its potential to treat erectile dysfunction by enhancing blood flow to the penile tissues.

Beyond these applications, ongoing research is exploring the use of 1-(2-Methyl-pyrazolo[1,5-a]pyrazin-4-yl)-pip eridine - 3 - carbox yli c aci d strong > i n neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Preclinical studies suggest that its neuroprotective effects may help slow down disease progression and improve cognitive function.

FUTURE DIRECTIONS AND CONCLUSIONS< /Strong >

The compound 1 -( 2 - Methyl - pyr azol o [ 1 , 5 -a ] pyr az i n - 4 - yl ) - p i per id ine - 3 - car box yli c aci d strong > continues to be an active area of research due to its promising biological activities and potential therapeutic applications . Future studies will focus on optimizing its pharmacological properties , improving drug delivery methods , and conducting larger-scale clinical trials . P >

In conclusion ,< strong > 1 -( 2 - Methyl - pyr azol o [ 1 , 5 -a ] pyr az i n - 4 - yl ) - p i per id ine - 3 - car box yli c aci d strong > represents a valuable addition to the arsenal of compounds being developed for various medical conditions . Its unique chemical structure , favorable biological profile , and broad range of potential applications make it an exciting target for further investigation in both academic and industrial settings . P >